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Compound of Interest

Compound Name: 3-[(Methylamino)methyllphenol

Cat. No.: B054875

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-[(Methylamino)methyl]phenol, a substituted phenol derivative, is a versatile bifunctional
reagent in organic synthesis. Its structure incorporates a nucleophilic secondary amine and a
phenolic hydroxyl group, allowing for a range of chemical transformations. This document
provides detailed application notes and experimental protocols for the use of 3-
[(Methylamino)methyl]phenol as a reagent, primarily focusing on its role as a building block
in the synthesis of pharmaceutically relevant compounds. The presence of both a reactive
amine and a phenol moiety makes it a valuable intermediate in the construction of more
complex molecular architectures, particularly in medicinal chemistry.

Chemical and Physical Properties
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Property Value Reference
CAS Number 123926-62-5 [11[2]
Molecular Formula CsH11:NO [1][2]
Molecular Weight 137.18 g/mol [11[2]
Appearance White to light yellow solid [1]

Melting Point 157-159 °C [1]

Boiling Point (Predicted)

2445+15.0°C

[1]

Density (Predicted) 1.059 + 0.06 g/cm3 [1]
pKa (Predicted) 9.44 £0.10 [1]

- Soluble in common organic
Solubility

solvents.

Applications in Organic Synthesis

The primary application of 3-[(Methylamino)methyl]phenol in organic synthesis is as a

nucleophilic building block. The secondary amine can readily undergo N-alkylation and N-

acylation reactions, while the phenolic hydroxyl group can participate in O-alkylation

(Williamson ether synthesis) and esterification reactions. These reactions allow for the facile

introduction of the 3-hydroxybenzylamine moiety into larger molecules.

A notable application is in the preparation of arylbenzofuran-based molecules that have been

investigated as potential modifying agents for Alzheimer's disease.[1] This highlights its utility

as a key intermediate in the synthesis of biologically active compounds.

Experimental Protocols
Protocol 1: Synthesis of 3-[(Methylamino)methyl]phenol
via Reductive Amination (Hypothetical)

While a specific literature preparation for 3-[(Methylamino)methyl]phenol is not readily

available, a standard and reliable method for its synthesis is the reductive amination of 3-

hydroxybenzaldehyde with methylamine.
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Reaction Scheme:

Reactants

1. Formation of Imine
3-Hydroxybenzaldehyde _| 2. Reduction (e.g., NaBH4)

Product

3-[(Methylamino)methyl]phenol

Methylamine (CH3NH2) ~|

Reactants

Base (e.g., Triethylamine) Product
3-[(Methylamino)methyl]phenol _| DCM, rt

/

: N-Acyl-3-[(methylamino)methyl]phenol

Acyl Chloride (R-COCI)
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3-[(Methylamino)methyl]phenol

Protection of Amine
(e.g., Boc20, TEA, DCM)

:

N-Boc-3-[(methylamino)methyl]phenol

tep 2

O-Alkylation
(Alkyl halide, Base e.g., K2CO3, DMF)

:

N-Boc-3-[(alkoxymethyl)methyl]phenol

tep 3

Deprotection of Amine
(e.g., TFA or HCI in Dioxane)

3-[(Alkoxymethyl)methyl]phenol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 3-
[(Methylamino)methyl]phenol in Organic Synthesis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b054875#using-3-methylamino-methyl-
phenol-as-a-reagent-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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